Cas no 2060058-72-0 (2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one)

• Product Name: 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one
• CAS No: 2060058-72-0
• MF: C₇H₉N₅O₂
• MW: 195.178660154343
• MDL: MFCD30499135
• CID: 5173760
• PubChem ID: 125453890
• Update Time: 2025-05-20

2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-amino-5-methoxy-6-methyl-
• 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one

• MDL： MFCD30499135
• Inchi： 1S/C7H9N5O2/c1-3-4(14-2)9-7-10-6(8)11-12(7)5(3)13/h1-2H3,(H3,8,9,10,11)
• InChI Key： UMFQRCNWZYQELO-UHFFFAOYSA-N
• SMILES： C12N=C(N)NN1C(=O)C(C)=C(OC)N=2

Additional information on 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one

Comprehensive Overview of 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidin-7-one (CAS No. 2060058-72-0)

The compound 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidin-7-one (CAS No. 2060058-72-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidine core, makes it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small molecule inhibitors has intensified, with 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidin-7-one emerging as a promising candidate. Its methoxy and methyl substituents contribute to its pharmacokinetic properties, enhancing bioavailability and metabolic stability. This aligns with the current trend in medicinal chemistry to optimize drug-like properties while minimizing off-target effects.

The compound's CAS No. 2060058-72-0 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Its structural similarity to purine bases also makes it a subject of interest in nucleic acid research, particularly in studies exploring RNA-targeting therapeutics—a hot topic since the success of mRNA vaccines.

From a synthetic chemistry perspective, 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidin-7-one poses intriguing challenges. Its triazole and pyrimidine rings require precise regioselective functionalization, a topic widely discussed in green chemistry forums. Researchers are exploring catalytic methods to improve yield and sustainability, addressing the pharmaceutical industry's push toward environmentally benign synthesis.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, with particular emphasis on distinguishing its tautomeric forms—a common query among analytical chemists. The amino group's reactivity also makes it a valuable intermediate for structure-activity relationship (SAR) studies, especially in fragment growing strategies for lead optimization.

In material science, derivatives of 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidin-7-one have shown potential in organic electronics, owing to their electron-deficient aromatic systems. This intersects with the booming interest in flexible electronics and OLED materials, making it a cross-disciplinary research target.

The compound's stability under physiological conditions is another area of active investigation, particularly for prodrug development. Its logP and pKa values—frequently searched parameters—are critical for predicting membrane permeability in blood-brain barrier penetration studies, relevant to neurodegenerative disease research.

Patent landscapes reveal increasing filings around triazolopyrimidine derivatives, with CAS 2060058-72-0 appearing in claims for JAK/STAT pathway inhibitors and immunomodulators. This correlates with the surge in autoimmune disease therapies and the search for next-generation immunosuppressants with improved safety profiles.

In conclusion, 2-amino-5-methoxy-6-methyl-4H,7H-1,2,4triazolo[1,5-a]pyrimidin-7-one represents a multifaceted research compound bridging medicinal chemistry, materials science, and synthetic methodology. Its CAS No. 2060058-72-0 serves as a key identifier for researchers exploring its diverse applications in cutting-edge scientific domains.